Cas no 118221-38-8 (Benzenepropanoic acid, a-imino-)
118221-38-8 structure
Product Name:Benzenepropanoic acid, a-imino-
CAS No:118221-38-8
MF:C9H9NO2
MW:163.173262357712
CID:131803
PubChem ID:8030501
Update Time:2025-04-19
Benzenepropanoic acid, a-imino- Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-imino-
- Benzenepropanoic acid, alpha-imino- (9CI)
- 118221-38-8
- 2-imino-3-phenylpropanoic acid
- SCHEMBL9621531
- DTXSID40863999
- Benzenepropanoic acid,alpha-imino-(9ci)
-
- Inchi: 1S/C9H9NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,10H,6H2,(H,11,12)
- InChI Key: QBMQCMKHBNWZAJ-UHFFFAOYSA-N
- SMILES: OC(C(CC1C=CC=CC=1)=N)=O
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.2Ų
Experimental Properties
- PSA: 61.15
Benzenepropanoic acid, a-imino- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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